Cas no 574013-86-8 (3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile)

3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile is a versatile organic compound featuring a benzonitrile core substituted with a hydroxylated tertiary carbon group. Its unique structure, combining a nitrile functionality with a sterically hindered alcohol moiety, makes it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The compound exhibits stability under standard conditions, facilitating handling and storage. Its reactivity allows for selective transformations, particularly in the construction of complex molecular frameworks. The presence of both polar (hydroxyl, nitrile) and nonpolar (alkyl) groups enhances its utility in solubility-driven applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and synthetic flexibility.

3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile structure

574013-86-8 structure

Product Name:3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile

CAS No:574013-86-8

MF:C₁₂H₁₅NO

MW:189.253603219986

CID:1095235

PubChem ID:73554732

Update Time:2025-05-28

3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile
- SB84665
- 574013-86-8
- Inchi： 1S/C12H15NO/c1-12(2,3)11(14)10-6-4-5-9(7-10)8-13/h4-7,11,14H,1-3H3
- InChI Key： FEZRUNXBEZFSTD-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=C(C#N)C=1)C(C)(C)C

Computed Properties

Exact Mass: 189.115364102g/mol
Monoisotopic Mass: 189.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 44Å²

3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019098044-1g	3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile	574013-86-8	95%	1g	$367.50	2023-09-01
Chemenu	CM155119-1g	3-(1-hydroxy-2,2-dimethylpropyl)benzonitrile	574013-86-8	95%	1g	$405	2022-12-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1738414-1g	3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile	574013-86-8	98%	1g	￥3121.00	2024-05-08
Crysdot LLC	CD12059531-1g	3-(1-Hydroxy-2,2-dimethylpropyl)benzonitrile	574013-86-8	95+%	1g	$429	2024-07-24